Cas no 1249835-80-0 (1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one)

• Product Name: 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one
• CAS No: 1249835-80-0
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5744144
• PubChem ID: 62379747
• Update Time: 2025-06-20

1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1276493
• 1-(5-chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one
• 1249835-80-0
• AKOS011666230
• 1-Propanone, 1-(5-chloro-2-hydroxy-3-methylphenyl)-2-methyl-
• 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one

• Inchi： 1S/C11H13ClO2/c1-6(2)10(13)9-5-8(12)4-7(3)11(9)14/h4-6,14H,1-3H3
• InChI Key： FCKVCSFHLXCKIT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)C(C(C)C)=O)O

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 313.0±42.0 °C(Predicted)
• pka: 8.02±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one

Introduction to 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one (CAS No. 1249835-80-0)

The compound 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one, identified by its CAS number 1249835-80-0, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic structure with both chloro and hydroxyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a phenyl ring modified by chloro and hydroxyl groups, combined with an isobutyl side chain, creates a unique chemical scaffold that may exhibit diverse biological activities.

In recent years, the exploration of heterocyclic compounds derived from aromatic precursors has been a focal point in medicinal chemistry. The structural motif of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one aligns well with this trend, as it incorporates elements known to enhance binding affinity and metabolic stability. Specifically, the chloro substituent at the 5-position of the phenyl ring can serve as a critical interaction point with biological targets, while the hydroxyl group at the 2-position introduces polarity and hydrogen bonding potential. These features make the compound a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The aromatic ring system, coupled with the electron-withdrawing effects of the chloro group and the electron-donating effects of the hydroxyl group, can influence the electronic properties of adjacent functional groups. This electronic tuning is particularly relevant in the context of enzyme inhibition, where precise molecular interactions are often required for high efficacy. Preliminary computational studies suggest that 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one may interact with key residues in active sites of enzymes implicated in inflammatory pathways.

Furthermore, the isobutyl side chain at the 2-position contributes to steric hindrance and lipophilicity, which are critical factors in determining drug permeability across biological membranes. This balance between hydrophilic and lipophilic properties is essential for achieving optimal pharmacokinetic profiles. In clinical settings, such profiles are directly linked to therapeutic efficacy and patient compliance. The compound’s structural design therefore reflects a thoughtful integration of multiple pharmacophoric elements aimed at optimizing both potency and bioavailability.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have streamlined the construction of aryl-substituted ketones, reducing synthetic hurdles and allowing for rapid diversification of analogues. These improvements are particularly valuable in academic and industrial research settings where rapid iteration is essential for identifying lead compounds.

The biological evaluation of 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one has already begun in several laboratories. Initial assays have shown promise in modulating pathways associated with neurodegeneration, making it a candidate for further exploration in neuroprotective therapies. The compound’s ability to interact with both protein targets and nucleic acids has opened up avenues for investigating its potential as an antisense agent or kinase inhibitor. Such applications are particularly relevant given the growing understanding of how dysregulation in these pathways contributes to disease progression.

In addition to its pharmaceutical applications, this compound may also find utility in materials science due to its aromatic nature and functional diversity. Aromatic compounds are widely used as intermediates in polymer synthesis and as components in organic electronic devices. The presence of both polar (hydroxyl) and non-polar (chloro-substituted phenyl ring) regions makes 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one a versatile building block for designing novel materials with tailored properties.

The synthesis and characterization of this compound have also highlighted challenges associated with handling sensitive functional groups under controlled conditions. For instance, maintaining regioselectivity during substitution reactions on the aromatic ring is crucial to avoid unwanted byproducts that could complicate downstream applications. Advances in catalytic systems and reaction optimization have helped address these issues, paving the way for more robust synthetic strategies.

Looking ahead, future research on 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. The integration of machine learning tools into virtual screening processes could accelerate the identification of optimized derivatives with enhanced activity profiles. Such interdisciplinary approaches are becoming increasingly prevalent in modern drug discovery, leveraging computational power to complement traditional experimental methods.

The broader significance of this compound lies in its embodiment of contemporary pharmaceutical design principles—where structural complexity is balanced against synthetic feasibility—and its potential to contribute to multiple therapeutic areas simultaneously. As research continues to uncover new biological functions and synthetic strategies emerge to streamline access to complex molecules like 1-(5-Chloro-2-hydroxy-3-methylphenyl)-2-methylpropan-1-one, it will undoubtedly remain a subject of intense investigation within both academic institutions and industrial research laboratories.